Cas no 75511-25-0 ({[(5-hydroxy-2-methyl-1H-indol-3-yl)acetyl]oxy}acetic acid)

• Product name: {[(5-hydroxy-2-methyl-1H-indol-3-yl)acetyl]oxy}acetic acid
• CAS No: 75511-25-0
• MF: C₁₃H₁₃NO₅
• MW: 263.24602
• CID: 1774904
• PubChem ID: 3058722

{[(5-hydroxy-2-methyl-1H-indol-3-yl)acetyl]oxy}acetic acid Chemical and Physical Properties

Names and Identifiers

• {[(5-hydroxy-2-methyl-1H-indol-3-yl)acetyl]oxy}acetic acid
• 2-[2-(5-hydroxy-2-methyl-1H-indol-3-yl)acetyl]oxyacetic acid
• Carboxymethyl 5-hydroxy-2-methyl-1H-indole-3-acetate
• 1H-Indole-3-acetic acid, 5-hydroxy-2-methyl-, carboxymethyl ester
• Desmethyldeschlorobenzoylacemetacin
• DTXSID00226460
• 75511-25-0

• Inchi： InChI=1S/C13H13NO5/c1-7-9(5-13(18)19-6-12(16)17)10-4-8(15)2-3-11(10)14-7/h2-4,14-15H,5-6H2,1H3,(H,16,17)
• InChI Key： KAKQKMNJRNOJLA-UHFFFAOYSA-N
• SMILES： CC1=C(C2=C(N1)C=CC(=C2)O)CC(=O)OCC(=O)O

Computed Properties

• Exact Mass: 263.07939
• Monoisotopic Mass: 263.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 99.6Ų

Experimental Properties

• Density: 1.458
• Boiling Point: 561.4°C at 760 mmHg
• Flash Point: 293.3°C
• Refractive Index: 1.669
• PSA: 99.62